Cas no 85553-51-1 (2-(3-bromophenyl)furan)

• Product Name: 2-(3-bromophenyl)furan
• CAS No: 85553-51-1
• MF: C₁₀H₇BrO
• MW: 223.065982103348
• CID: 721046
• PubChem ID: 10609118
• Update Time: 2025-06-11

2-(3-bromophenyl)furan Chemical and Physical Properties

Names and Identifiers

• Furan,2-(3-bromophenyl)-
• 2-(3-Bromophenyl)furan
• 3-BROMO-(2-FURYL)BENZENE
• 2-(3-Bromophenyl)furan 97%
• Furan, 2-(3-bromophenyl)-
• YQTIZEZABLIGPW-UHFFFAOYSA-N
• MS-22308
• DB-076362
• SCHEMBL333913
• 85553-51-1
• DTXSID10442457
• AKOS024093746
• 2-(3-bromophenyl)furan

• Inchi： 1S/C10H7BrO/c11-9-4-1-3-8(7-9)10-5-2-6-12-10/h1-7H
• InChI Key： YQTIZEZABLIGPW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 221.96800
• Monoisotopic Mass: 221.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 1.451
• Boiling Point: 266.829°C at 760 mmHg
• Flash Point: 115.174°C
• Refractive Index: 1.576
• PSA: 13.14000
• LogP: 3.70910

Additional information on 2-(3-bromophenyl)furan

Comprehensive Overview of 2-(3-Bromophenyl)Furan (CAS No. 85553-51-1): Properties, Applications, and Industry Insights

2-(3-Bromophenyl)furan, identified by its CAS number 85553-51-1, is a brominated aromatic furan derivative with significant relevance in organic synthesis and material science. This compound features a furan ring linked to a 3-bromophenyl group, making it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure (C₁₀H₇BrO) and bromine substitution pattern contribute to its reactivity, enabling cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig, which are critical in modern drug discovery.

In recent years, the demand for halogenated furan derivatives has surged due to their role in developing LED materials, organic semiconductors, and biodegradable polymers. Researchers and manufacturers frequently search for "2-(3-bromophenyl)furan synthesis" or "CAS 85553-51-1 suppliers," reflecting its commercial importance. The compound’s thermal stability (decomposing at ~250°C) and solubility in common organic solvents (e.g., THF, DCM) further enhance its utility in lab-scale and industrial applications.

From an environmental perspective, brominated organic compounds like 2-(3-bromophenyl)furan are scrutinized for their ecological impact. Innovations in green chemistry have led to catalytic bromination methods that reduce waste, aligning with the industry’s shift toward sustainable synthesis. Analytical techniques such as GC-MS and HPLC are commonly employed to verify its purity, which typically exceeds 97% in commercial grades.

The pharmaceutical sector leverages this compound to construct heterocyclic scaffolds for kinase inhibitors and antiviral agents. Patent analyses reveal growing interest in "2-(3-bromophenyl)furan derivatives" for cancer therapeutics, particularly targeting tyrosine kinases. Meanwhile, material scientists explore its incorporation into π-conjugated systems for flexible electronics, responding to trends in wearable technology and IoT devices.

Regulatory compliance for CAS 85553-51-1 varies by region, but it generally falls under standard chemical safety protocols. Storage recommendations emphasize protection from moisture and light to prevent degradation. As the industry prioritizes high-purity intermediates, suppliers increasingly offer customized packaging (e.g., under nitrogen atmosphere) to meet stringent R&D requirements.

In summary, 2-(3-bromophenyl)furan exemplifies the intersection of synthetic chemistry and cutting-edge applications. Its adaptability in palladium-catalyzed reactions and compatibility with microwave-assisted synthesis position it as a cornerstone in both academic and industrial settings. Future research may focus on optimizing its atom economy and exploring novel derivatives for renewable energy applications.